Cas no 864841-54-3 (6-(3-Hydroxy-3-methylbut-1-yn-1-yl)-4,4-dimethylthiochroman 1-oxide)

6-(3-Hydroxy-3-methylbut-1-yn-1-yl)-4,4-dimethylthiochroman 1-oxide structure

864841-54-3 structure

Product Name:6-(3-Hydroxy-3-methylbut-1-yn-1-yl)-4,4-dimethylthiochroman 1-oxide

CAS No:864841-54-3

Molecular Formula:C₁₆H₂₀O₂S

Molecular Weight:276.394

CID:2809343

PubChem ID:11594283

Properties
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6-(3-Hydroxy-3-methylbut-1-yn-1-yl)-4,4-dimethylthiochroman 1-oxide Properties

Names and Identifiers

- AGN-PC-00CAG8
- starbld0004637
- DTXSID90469162
- 864841-54-3
- 6-(3-Hydroxy-3-methylbut-1-yn-1-yl)-4,4-dimethylthiochroman 1-oxide
- SCHEMBL5419989
- InChIKey： CIKXJIJJKUUXAV-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H20O2S/c1-15(2)9-10-19(18)14-6-5-12(11-13(14)15)7-8-16(3,4)17/h5-6,11,17H,9-10H2,1-4H3

Computed Properties

Exact Mass: 276.11840105Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 276.11840105Da
Heavy Atom Count: 19
Complexity: 438
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 56.5Å²

6-(3-Hydroxy-3-methylbut-1-yn-1-yl)-4,4-dimethylthiochroman 1-oxide Related Literature

1. One-pot morphogen driven self-constructing films based on non-covalent host–guest interactions†

Gaulthier Rydzek,Audrey Parat,Prasad Polavarapu,Corinne Baehr,Benoît Frisch Soft Matter, 2012,8, 446-453
2. Enhancing the conversion of ethyl levulinate to γ-valerolactone over Ru/UiO-66 by introducing sulfonic groups into the framework†

Jie Yang,Wenjuan Huang,Yongsheng Liu,Tao Zhou RSC Adv., 2018,8, 16611-16618
3. 7-Amino coumarin based fluorescent phototriggers coupled with nano/bio-conjugated bonds: Synthesis, labeling and photorelease

Qiuning Lin,Chunyan Bao,Guanshui Fan,Shuiyu Cheng,Hui Liu,Zhenzhen Liu,Linyong Zhu J. Mater. Chem., 2012,22, 6680-6688
4. Intersystem crossing of perylene bisimide neutral, radical anion, and dianion derivatives compared via ultrafast spectroelectrochemistry†

Julia Heitmüller,Rebecca Fröhlich,Rebecca Renner Phys. Chem. Chem. Phys., 2023,25, 17214-17229
5. Ketene–acetylene [2 + 2] cycloadditions: cyclobutenone and/or oxete formation?†

Rainer Koch,Curt Wentrup Org. Biomol. Chem., 2004,2, 195-199
6. Inside front cover

J. Mater. Chem. C, 2017,5, 7114-7114
7. The microscopic structure of mono-disperse granular heaps and sediments of particles on inclined surfaces

Nikola Topic,Fabian M. Schaller,Thorsten Pöschel Soft Matter, 2016,12, 3184-3188
8. Reactivity of boryllithium with AlMe3, AlEt3, and GaMe3, including the synthesis of a lanthanum heterogallate complex†

Nicole Dettenrieder,Christoph Schädle,Cäcilia Maichle-Mössmer,Reiner Anwander Dalton Trans., 2014,43, 15760-15770
9. Quantum modeling of dimethoxyl-indaceno dithiophene based acceptors for the development of semiconducting acceptors with outstanding photovoltaic potential

Ehsan Ullah Rashid,N. M. A. Hadia,Ahmed M. Shawky,Nashra Ijaz,Javed Iqbal,Naifa S. Alatawi,Muhammad Ans,Rasheed Ahmad Khera RSC Adv., 2023,13, 4641-4655
10. An improved form of Crook's elutriator

Trans. Faraday Soc., 1924,20, 325-326

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